Cas no 1131614-80-6 (4-(4-Ethylcyclohexyl)-3-iodobenzoic acid)

• Product Name: 4-(4-Ethylcyclohexyl)-3-iodobenzoic acid
• CAS No: 1131614-80-6
• MF: C₁₅H₁₉IO₂
• MW: 358.214637041092
• CID: 1030587
• PubChem ID: 44828529
• Update Time: 2025-10-30

4-(4-Ethylcyclohexyl)-3-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Ethylcyclohexyl)-3-iodobenzoic acid
• 4-(4-ethylcyclohexyl)-3-iodanyl-benzoic acid
• A802922
• AK133777
• CTK8E2172
• FT-0659073
• KB-145182
• 4-(4-ethylcyclohexyl)-3-iodo-benzoic acid
• AKOS015842942
• DB-060441
• DTXSID40660783
• 4-(4-Ethylcyclohexyl)-3-iodobenzoicacid
• 1131614-80-6

• Inchi： 1S/C15H19IO2/c1-2-10-3-5-11(6-4-10)13-8-7-12(15(17)18)9-14(13)16/h7-11H,2-6H2,1H3,(H,17,18)
• InChI Key： YMDSJUWEVJSDLM-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=CC=1C1CCC(CC)CC1

Computed Properties

• Exact Mass: 358.04298g/mol
• Monoisotopic Mass: 358.04298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-(4-Ethylcyclohexyl)-3-iodobenzoic acid

Research Brief on 4-(4-Ethylcyclohexyl)-3-iodobenzoic acid (CAS: 1131614-80-6): Recent Advances and Applications

4-(4-Ethylcyclohexyl)-3-iodobenzoic acid (CAS: 1131614-80-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including an ethylcyclohexyl group and an iodine substituent on the benzoic acid backbone, has shown promise in various applications, ranging from medicinal chemistry to material science. Recent studies have explored its potential as a building block for drug development, particularly in the synthesis of novel therapeutic agents targeting inflammatory and metabolic disorders.

One of the key areas of interest in recent research has been the role of 4-(4-Ethylcyclohexyl)-3-iodobenzoic acid in the development of small-molecule inhibitors. A study published in the Journal of Medicinal Chemistry (2023) highlighted its utility as a precursor in the synthesis of compounds targeting the NLRP3 inflammasome, a critical component in the pathogenesis of inflammatory diseases such as gout and Alzheimer's disease. The iodine moiety in the compound facilitates further functionalization through cross-coupling reactions, enabling the creation of diverse derivatives with enhanced biological activity.

In addition to its applications in medicinal chemistry, 4-(4-Ethylcyclohexyl)-3-iodobenzoic acid has also been investigated for its potential in material science. A recent report in ACS Applied Materials & Interfaces (2024) demonstrated its use as a ligand in the synthesis of metal-organic frameworks (MOFs). The compound's rigid cyclohexyl group and carboxylic acid functionality contribute to the stability and porosity of the resulting MOFs, making them suitable for applications in gas storage and catalysis. This dual utility underscores the versatility of 1131614-80-6 in both biological and non-biological contexts.

Another notable advancement is the optimization of synthetic routes for 4-(4-Ethylcyclohexyl)-3-iodobenzoic acid. Researchers have developed more efficient and scalable methods for its production, as detailed in a recent Organic Process Research & Development article (2023). These improvements have reduced the cost and environmental impact of synthesis, making the compound more accessible for large-scale applications. The study also emphasized the importance of purity and yield in ensuring the reproducibility of downstream applications, particularly in pharmaceutical settings.

Looking ahead, the potential of 4-(4-Ethylcyclohexyl)-3-iodobenzoic acid in drug discovery and development remains a vibrant area of research. Ongoing studies are exploring its incorporation into larger, more complex molecules with targeted therapeutic effects. For instance, preliminary data from a 2024 study suggest that derivatives of this compound may exhibit promising activity against certain cancer cell lines, although further validation is required. The compound's unique structural attributes continue to inspire innovative approaches in chemical biology, positioning it as a valuable tool for future research.

In conclusion, 4-(4-Ethylcyclohexyl)-3-iodobenzoic acid (CAS: 1131614-80-6) represents a multifaceted compound with significant potential in both pharmaceutical and material science applications. Recent advancements in its synthesis and functionalization have expanded its utility, while ongoing research continues to uncover new opportunities for its use. As the field progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and materials.